Cas no 52047-16-2 (ethyl 2,6-dihydroxy-5-nitropyrimidine-4-carboxylate)

• Product Name: ethyl 2,6-dihydroxy-5-nitropyrimidine-4-carboxylate
• CAS No: 52047-16-2
• MF: C₇H₇N₃O₆
• MW: 229.146981477737
• MDL: MFCD00090769
• CID: 372737
• Update Time: 2025-04-19

ethyl 2,6-dihydroxy-5-nitropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-5-nitro-2,6-dioxo-, ethyl ester
• C7H7N3O6
• ethyl 2,6-dihydroxy-5-nitropyrimidine-4-carboxylate
• ETHYL 2,6-DIOXO-5-NITRO-1,2,3,6-TETRAHYDROPYRIMIDINE-4-CARBOXYLATE
• ethyl 5-nitro-2,4-dioxo-1H-pyrimidine-6-carboxylate
• Ethyl 5-nitro-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylate
• ethyl 5-nitro-2,6-dioxo-3H-pyrimidine-4-carboxylate
• AC1L5HCH
• AC1Q63LJ
• ANW-70258
• AR-1I9464
• CTK4J5321
• MolPort-000-159-566
• NSC122013

• MDL： MFCD00090769
• Inchi： 1S/C7H7N3O6/c1-2-16-6(12)3-4(10(14)15)5(11)9-7(13)8-3/h2H2,1H3,(H2,8,9,11,13)
• InChI Key： DAZDARINDDLSLS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(NC(N1)=O)=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 229.03351
• Monoisotopic Mass: 229.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130A^2

Experimental Properties

• Density: 1.58
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.568
• PSA: 127.64
• LogP: -0.32870